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Compound of Interest

Compound Name: Olanexidine Gluconate

Cat. No.: B609728

For Researchers, Scientists, and Drug Development Professionals

Abstract

Olanexidine is a potent, broad-spectrum antiseptic agent increasingly utilized for surgical site
preparation and infection control. Its efficacy is intrinsically linked to its unique molecular
architecture. This technical guide provides an in-depth exploration of the molecular structure
and key functional groups of Olanexidine, offering insights for researchers, scientists, and
professionals in drug development. This document outlines its chemical identity,
physicochemical properties, and the characteristics of its constituent functional moieties.

Chemical Identity and Molecular Structure

Olanexidine, chemically known as 1-(3,4-Dichlorobenzyl)-5-octylbiguanide, is a synthetic
biguanide derivative. Its fundamental chemical information is summarized below.
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Identifier Value
1-[N'-[(3,4-
IUPAC Name dichlorophenyl)methyl]carbamimidoyl]-2-

octylguanidine

Chemical Formula C17H27CI2Ns
Molecular Weight 372.3 g/mol
CAS Number 146510-36-3 (free base)

The molecular structure of Olanexidine is characterized by three primary functional groups: a

3,4-dichlorobenzyl group, a central biguanide core, and a lipophilic octyl chain.

Figure 1. Molecular Structure of Olanexidine with key functional groups highlighted.

Physicochemical Properties

The physicochemical properties of Olanexidine are crucial for its formulation, bioavailability,

and antiseptic activity. Olanexidine is often formulated as a gluconate or hydrochloride salt to

improve its water solubility.

Property Value

Molecular Formula C17H27CI2Ns
Molecular Weight 372.34 g/mol
Monoisotopic Mass 371.1644 Da

pKa (most basic)

11.45 (predicted)

logP (octanol-water partition coefficient)

4.49 (AlogP)

Polar Surface Area

83.79 A2

Solubility

Poorly soluble in water (free base)

Key Functional Groups and Their Significance
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The Biguanide Core

The central biguanide moiety is the cornerstone of Olanexidine's antiseptic properties. This
functional group is a strong base and is typically protonated at physiological pH.

» Antimicrobial Activity: The cationic nature of the protonated biguanide group allows for strong
electrostatic interactions with negatively charged components of bacterial cell membranes,
such as phospholipids and teichoic acids. This interaction disrupts membrane integrity,
leading to leakage of intracellular contents and ultimately, cell death.

e Reactivity: The biguanide group's high basicity makes it susceptible to reactions with acids to
form salts, a property exploited to enhance its solubility in aqueous formulations (e.g.,
Olanexidine gluconate).

The 3,4-Dichlorobenzyl Group

This aromatic, halogenated functional group contributes to the overall lipophilicity and
electronic properties of the molecule.

 Lipophilicity and Membrane Interaction: The dichlorobenzyl group enhances the molecule's
ability to partition into the lipid bilayer of bacterial membranes, complementing the action of
the biguanide core.

o Chemical Stability: The benzene ring is a stable aromatic system. The chloro-substituents
are generally unreactive under physiological conditions, contributing to the overall stability of
the Olanexidine molecule.

The Octyl Chain
The long, aliphatic octyl chain is a key lipophilic component of Olanexidine.

e Hydrophobicity and Membrane Penetration: This nonpolar tail significantly increases the
molecule's lipophilicity, facilitating its insertion into and disruption of the bacterial cell
membrane. The length of the alkyl chain is often optimized in biguanide antiseptics to
achieve a balance between aqueous solubility and membrane-disrupting activity.

Logical Workflow: Synthesis of Olanexidine
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While detailed, step-by-step experimental protocols for the synthesis of Olanexidine are
proprietary, the general synthetic strategy can be inferred from patent literature. A plausible

synthetic pathway is outlined below.

[3,4-Dichlorobenzylamine)
+ Octylamine \ + 3,4-Dichlorobenzylamine
Dicyandiamide (Condensation) >[l-00tyl-3-cyanoguanidinej (Addition)

Click to download full resolution via product page
Figure 2. A logical workflow for the synthesis of Olanexidine.

This two-step synthesis likely involves an initial condensation reaction between dicyandiamide
and octylamine to form an intermediate, 1-octyl-3-cyanoguanidine. This intermediate then
undergoes an addition reaction with 3,4-dichlorobenzylamine to yield the final Olanexidine
product. Purification would typically involve crystallization or chromatographic techniques to

obtain the desired purity.

Conclusion

The molecular structure of Olanexidine is a well-orchestrated assembly of functional groups
that synergistically contribute to its potent antiseptic properties. The cationic biguanide core
targets the bacterial membrane through electrostatic interactions, while the lipophilic
dichlorobenzyl and octyl groups facilitate membrane disruption. Understanding the interplay of
these functional groups is paramount for the rational design of new antimicrobial agents and
the optimization of formulations containing Olanexidine. This technical guide provides a
foundational understanding for researchers and professionals working to leverage the unique

chemical attributes of this important antiseptic.
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 To cite this document: BenchChem. [Olanexidine: A Technical Guide to its Molecular
Structure and Functional Groups]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609728#molecular-structure-and-functional-groups-
of-olanexidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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